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Compound of Interest

Compound Name: Degrasyn

Cat. No.: B1670191

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of
Degrasyn (WP1130) stock solutions for in vitro and in vivo research applications.

Product Information:

Degrasyn (WP1130) is a cell-permeable, second-generation tyrphostin derivative that
functions as a potent and partially selective deubiquitinase (DUB) inhibitor.[1][2][3] It has been
shown to directly inhibit the activity of several DUBs, including USP9x, USP5, USP14, and
UCH37.[1][2][4] This inhibition leads to the accumulation of polyubiquitinated proteins, which
can trigger aggresome formation and induce apoptosis in tumor cells.[1][4][5] WP1130 was
initially identified as an inhibitor of the JAK/STAT signaling pathway, where it downregulates the
activation of STATs by promoting the degradation of upstream JAK kinases.[1][6] Its ability to
downregulate anti-apoptotic proteins such as Bcr-Abl and JAK2 makes it a compound of
interest in cancer research, particularly for chronic myelogenous leukemia (CML), melanoma,
and glioblastoma.[1][2]

Quantitative Data Summary:

The following table summarizes the key quantitative data for Degrasyn (WP1130).
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Property Value Source(s)
Molecular Formula C19H18BrNsO [11[3]
Molecular Weight 384.27 g/mol [1]

CAS Number 856243-80-6 [11[3]
Appearance Crystalline solid, light yellow [3]

Purity >95% - >97% (HPLC) [3]

Solubility in DMSO

>10 mM to 100 mg/mL

[1](7]

Solubility in Ethanol

>7.23 mg/mL to 50 mg/mL

[1](7]

Solubility in Water

Insoluble

[1](7]

Storage (Solid)

-20°C for up to 3 years; 2-8°C
also cited

[1](7]

Storage (Stock Solution)

-20°C for up to 6 months;
-80°C for up to 1 year

[7]

Experimental Protocols

1. Preparation of a 10 mM Degrasyn (WP1130) Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Degrasyn (WP1130)

using dimethyl sulfoxide (DMSOQO) as the solvent.

Materials:

Degrasyn (WP1130) powder

Anhydrous or high-purity DMSO

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer
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o Optional: Water bath or incubator at 37°C, ultrasonic bath
Procedure:
o Calculate the required mass of WP1130:
o To prepare 1 mL of a 10 mM stock solution, you will need 3.84 mg of WP1130.
o Calculation: Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)

o 0.001 L x 0.010 mol/L x 384.27 g/mol = 0.00384 g = 3.84 mg

Weigh the WP1130 powder:

o Carefully weigh out the calculated amount of WP1130 powder in a sterile microcentrifuge
tube.

Add DMSO:

o Add the desired volume of DMSO to the tube containing the WP1130 powder. For a 10
mM solution, add 1 mL of DMSO for every 3.84 mg of WP1130.

Dissolve the compound:
o Vortex the solution thoroughly until the powder is completely dissolved.

o To aid dissolution for higher concentrations, you can warm the tube at 37°C for 10 minutes
and/or use an ultrasonic bath for a short period.[1][6]

Aliquot and Store:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles.[7]

o Store the aliquots at -20°C for up to 6 months or at -80°C for up to 1 year.[7]

Safety Precautions:
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o Degrasyn (WP1130) is a bioactive compound. Handle with care and use appropriate
personal protective equipment (PPE), including gloves, a lab coat, and safety glasses.

e Work in a well-ventilated area or a chemical fume hood.
e Consult the Safety Data Sheet (SDS) for complete safety information.
2. Dilution of Stock Solution for Cell-Based Assays

This protocol describes the dilution of the 10 mM WP1130 stock solution for use in cell culture
experiments. Typical working concentrations for cell-based assays range from 0.5 uM to 10
HM.[7][8]

Materials:

10 mM Degrasyn (WP1130) stock solution in DMSO

Sterile cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips
Procedure:
» Thaw the stock solution:
o Thaw a single aliquot of the 10 mM WP1130 stock solution at room temperature.
o Prepare an intermediate dilution (optional but recommended):

o To minimize the concentration of DMSO in the final culture medium (typically < 0.1%), it is
advisable to prepare an intermediate dilution.

o For example, to prepare a 1 mM intermediate solution, dilute the 10 mM stock 1:10 in
sterile cell culture medium or phosphate-buffered saline (PBS).

o Prepare the final working solution:
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o Add the appropriate volume of the stock or intermediate solution to the final volume of cell
culture medium to achieve the desired working concentration.

o Example for a 5 uM final concentration in 10 mL of medium:
» Using the 10 mM stock: Add 5 pL of the 10 mM stock to 10 mL of medium.

» Using a 1 mM intermediate: Add 50 pL of the 1 mM intermediate to 10 mL of medium.

e Mix and apply to cells:
o Gently mix the final working solution and add it to your cell cultures.

o Always include a vehicle control (e.g., medium with the same final concentration of
DMSO) in your experiments.
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Caption: Workflow for preparing and storing Degrasyn (WP1130) stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Degrasyn
(WP1130)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670191#how-to-prepare-degrasyn-wp1130-stock-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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